Cas no 52771-22-9 (3-(Trifluoromethoxy)benzonitrile)

3-(Trifluoromethoxy)benzonitrile structure
52771-22-9 structure
Product Name:3-(Trifluoromethoxy)benzonitrile
CAS No:52771-22-9
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD00040959
CID:89724
PubChem ID:87559467
Update Time:2025-04-18

3-(Trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethoxy)benzonitrile
    • m-(Trifluoromethoxy)benzonitrile
    • m-trifluoromethoxybenzonitrile
    • 3-Trifluoromethoxy-benzonitrile
    • 3-(Trifluormethoxy)-benzonitrile
    • m-Trifluoro methoxy benzonitrile
    • BENZONITRILE, 3-(TRIFLUOROMETHOXY)-
    • DCZAPXGEZYVQNX-UHFFFAOYSA-N
    • 3-(trifluoromethoxy)benzenecarbonitrile
    • PubChem4825
    • 3-Trifluoromethoxybenzonitrile
    • KSC493E1J
    • m-trifluoromethoxy benzonitrile
    • 3 - Trifluoromethoxybenzonitrile
    • 3-(Tirfluoromethoxy)benzonitrile
    • DCZAPXGEZYVQNX-UHFFFAOYSA-
    • D
    • AC-4109
    • AM20060078
    • CS-0022354
    • InChI=1/C8H4F3NO/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H
    • EN300-260016
    • AKOS006229363
    • FT-0613904
    • SY017051
    • 52771-22-9
    • SCHEMBL689277
    • MFCD00040959
    • DTXSID30200753
    • T2372
    • 3-(Trifluoromethoxy)benzonitrile, 98%
    • PS-8462
    • CK2144
    • 3-(Trifluoromethoxy)benzonitrile, AldrichCPR
    • DB-021755
    • DTXCID60123244
    • MDL： MFCD00040959
    • Inchi： 1S/C8H4F3NO/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H
    • InChI Key： DCZAPXGEZYVQNX-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC=C(C#N)C=1)(F)F
    • BRN： 7201089

Computed Properties

  • Exact Mass: 187.02400
  • Monoisotopic Mass: 187.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.310(lit.)
  • Melting Point: No data available
  • Boiling Point: 178.1℃ at 760 mmHg
  • Flash Point: 61.5℃
  • Refractive Index: 1.4476-1.4496
  • PSA: 33.02000
  • LogP: 2.45688
  • Solubility: Not determined

3-(Trifluoromethoxy)benzonitrile Security Information

3-(Trifluoromethoxy)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-(Trifluoromethoxy)benzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52771-22-9)3-(Trifluoromethoxy)benzonitrile
Order Number:A1205069
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):206.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52771-22-9)间三氟甲氧基苯腈
Order Number:LE2868760
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

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52771-22-9 (3-(Trifluoromethoxy)benzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:52771-22-9)3-(Trifluoromethoxy)benzonitrile
A1205069
Purity:99%
Quantity:100g
Price ($):206.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52771-22-9)间三氟甲氧基苯腈
LE2868760
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email